BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Crystal
Structure and Bonding in Triphenylgallium

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Gallium, triphenyl-

Cat. No.: B094506

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the crystal structure and
bonding characteristics of triphenylgallium, a significant organometallic compound. The
information presented herein is curated for professionals in research, chemical sciences, and
drug development who require a detailed understanding of this molecule's solid-state
properties.

Introduction

Triphenylgallium (Ga(CeHs)s) is an air- and moisture-sensitive solid that plays a role as a
precursor and catalyst in various chemical syntheses. A thorough understanding of its three-
dimensional structure and the nature of the bonding within the crystal lattice is fundamental to
elucidating its reactivity and exploring its potential applications. This guide summarizes the key
crystallographic data, details the experimental procedures for its characterization, and provides
a visual representation of its molecular and packing structure.

Crystal Structure and Quantitative Data

The definitive determination of the crystal structure of triphenylgallium was first reported by
Malone and McDonald in 1970. The compound crystallizes in the orthorhombic system,
belonging to the space group Pbcn. Each unit cell comprises four triphenylgallium molecules.
The key crystallographic and structural data are summarized in the table below.
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Parameter Value
Crystal System Orthorhombic
Space Group Pbcn

Lattice Parameters

a 18.36 A (1836 pm)
b 10.62 A (1062 pm)
C 7.43 A (743 pm)

a, B,y 90°

Molecules per Unit Cell (2) 4

Ga-C Bond Length ~1.97 A (average)

Deviates from ideal 120°, approximately 115-

C-Ga-C Bond Angle
120°

Note: Precise bond lengths and angles are based on the original crystallographic study and
may vary slightly in different computational models.

Bonding and Molecular Geometry

In the crystalline state, the gallium atom in triphenylgallium is bonded to the ipso-carbon atoms
of the three phenyl rings. The coordination geometry around the gallium center is not perfectly
trigonal planar as might be expected. Instead, the Ga-C bonds and the arrangement of the
phenyl groups result in a slightly pyramidal geometry at the gallium atom.

The bonding between gallium and carbon is primarily covalent in nature. In the crystal lattice,
the triphenylgallium molecules are arranged in chains due to weak intermolecular interactions.
[1][2] These interactions, although not strong, are significant in determining the overall packing
and solid-state properties of the compound.

Experimental Protocols
Synthesis and Crystallization
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The synthesis of triphenylgallium suitable for single-crystal X-ray diffraction can be achieved
through the reaction of elemental gallium with diphenylmercury.

Reaction: 2 Ga + 3 Hg(CeHs)2 — 2 Ga(CsHs)s + 3 Hg
Procedure:

o Elemental gallium and a stoichiometric amount of diphenylmercury are placed in a sealed,
evacuated glass tube.

e The tube is heated to induce the reaction. The exact temperature and reaction time should
be carefully controlled to ensure complete reaction and minimize side products.

 After the reaction is complete, the tube is cooled, and the product mixture is carefully
extracted in an inert atmosphere (e.g., a glovebox).

e The triphenylgallium is separated from the mercury byproduct.

o Crystallization is achieved by dissolving the crude product in a minimal amount of hot
toluene.

e Fine, needle-like single crystals of triphenylgallium are obtained upon slow cooling of the
toluene solution.

X-ray Crystallographic Analysis

Given the air- and moisture-sensitive nature of triphenylgallium, all manipulations for
crystallographic analysis must be performed under an inert atmosphere.

Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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triphenylgallium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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